Cas no 2197062-97-6 (2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide)

• Product Name: 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide
• CAS No: 2197062-97-6
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 6794438
• PubChem ID: 134159275
• Update Time: 2025-10-29

2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide
• AS-0102
• AKOS037643165
• 2-[4-(5-oxo-1H-1,2,4-triazol-4-yl)phenyl]acetohydrazide
• MFCD30529749
• 2197062-97-6

• Inchi： 1S/C10H11N5O2/c11-13-9(16)5-7-1-3-8(4-2-7)15-6-12-14-10(15)17/h1-4,6H,5,11H2,(H,13,16)(H,14,17)
• InChI Key： BJWQLRSRJVCYEK-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C1C=CC(=CC=1)CC(NN)=O

Computed Properties

• Exact Mass: 233.09127461g/mol
• Monoisotopic Mass: 233.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.8Ų

Additional information on 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide

Introduction to 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide (CAS No. 2197062-97-6)

2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 2197062-97-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a phenyl ring substituted with an acetohydrazide moiety, further functionalized by a 5-oxo-1,5-dihydro-4H-1,2,4-triazol ring system. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

The 5-oxo-1,5-dihydro-4H-1,2,4-triazol moiety is a key pharmacophore in this molecule, known for its ability to interact with biological targets in a manner that modulates enzyme activity or receptor binding. This triazol ring system has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammation and immune responses. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The phenyl ring in 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide serves as an anchor for further functionalization and interaction with biological targets. The presence of the acetohydrazide group enhances the compound's reactivity and potential for forming covalent bonds with biomolecules. This feature is particularly valuable in drug discovery efforts aimed at creating irreversible inhibitors of key enzymes or receptors. The combination of these structural elements makes this compound a versatile scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. Studies using 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetohydrazide have revealed potential interactions with inflammatory pathways involving nuclear factor kappa B (NFκB) and mitogen-activated protein kinases (MAPKs). These pathways are critical regulators of inflammation and immune responses, making them attractive targets for therapeutic intervention.

In vitro studies have demonstrated that derivatives of this class exhibit significant anti-inflammatory properties by modulating the activity of key enzymes such as COX and LOX. The 5-oxo-1,5-dihydro-4H-1,2,4-triazol ring system appears to be particularly important in mediating these effects by stabilizing transition states or binding to specific residues on the target enzymes. Additionally, the phenyl ring and acetohydrazide group contribute to the compound's solubility and bioavailability, factors that are crucial for its pharmacological efficacy.

The development of 2-[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol)]phenyl]acetohydrazide as a lead compound has inspired further research into its analogs and derivatives. Medicinal chemists are exploring modifications to the triazol ring system to enhance binding affinity or selectivity towards specific biological targets. For example, introducing halogen atoms or other substituents into the phenyl ring has been shown to improve metabolic stability and reduce off-target effects.

One particularly promising area of research involves the use of 2-[4-(5 oxo 1 5 dihydro 41 24 triazol 41 yl)phenyl]acetohydrazide as a starting point for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways associated with various diseases, including cancer and inflammatory disorders. By targeting specific kinases with high selectivity, it may be possible to develop treatments that modulate these pathways without affecting other cellular processes.

The synthesis of CAS No 2197062976 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazol ring system efficiently. These methods not only improve synthetic efficiency but also enhance scalability for industrial production.

Recent publications highlight the importance of understanding the stereochemistry of heterocyclic compounds like [the full name] in determining their biological activity. Studies have shown that enantiomers or diastereomers of this class can exhibit significantly different pharmacological profiles due to differences in their interaction with biological targets. Therefore，investigators are paying close attention to optimizing stereochemical purity during synthesis.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic scaffolds like [the full name]。 These efforts are driven by the need for drugs that are more effective，less toxic，and have fewer side effects than existing treatments。 The versatility of this compound makes it an attractive candidate for further development into novel drugs targeting various diseases.

In conclusion，[the full name] (CAS No: 2197062976) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features，including the [the pharmacophore] moiety，make it an excellent candidate for further exploration as a lead structure for drug development。 Ongoing studies aim to elucidate its mechanism of action，optimize its pharmacokinetic properties，and develop derivatives with enhanced therapeutic efficacy.